N-{4-[(acetylamino)sulfonyl]phenyl}-3-phenylacrylamide

• IUPAC Name: (E)-N-[4-(acetylsulfamoyl)phenyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C17H16N2O4S/c1-13(20)19-24(22,23)16-10-8-15(9-11-16)18-17(21)12-7-14-5-3-2-4-6-14/h2-12H,1H3,(H,18,21)(H,19,20)/b12-7+
• InChI Key: MVBNPJFGLVCAJF-KPKJPENVSA-N
• Canonical SMILES: CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol

Description

N-{4-[(acetylamino)sulfonyl]phenyl}-3-phenylacrylamide, also known as NSC-652287, is a synthetic compound that has gained attention in scientific research due to its potential applications in cancer treatment.

Scientific Research Applications

Synthesis and Characterization

N-{4-[(acetylamino)sulfonyl]phenyl}-3-phenylacrylamide and its derivatives have been extensively studied for their synthesis and characterization. For example, phenylacrylamide derivatives have been synthesized using microwave technology, providing an efficient method for their production. These compounds have been characterized using various spectroscopic techniques, including Fourier-transform infrared, 1H NMR, 13C NMR, and mass spectral studies (Puli, Kumar, Reddy Regalla, & Chatterjee, 2018).

Antimicrobial and Antioxidant Activities

Phenylacrylamide derivatives have shown promising antimicrobial and antioxidant activities. In a study, these compounds were screened and found to be biologically active, with some derivatives exhibiting potent antimicrobial and antioxidant properties (Puli, Kumar, Reddy Regalla, & Chatterjee, 2018).

Application in Synthesis of Sulfur(VI) Fluorides

The compound has been utilized in the synthesis of sulfur(VI) fluorides. A crystalline reagent for this purpose, AISF, was developed, demonstrating the utility of this compound in the synthesis of a diverse array of aryl fluorosulfates and sulfamoyl fluorides under mild conditions (Zhou, Mukherjee, Liu, Evrard, Wang, Humphrey, Butler, Hoth, Sperry, Sakata, Helal, & am Ende, 2018).

Aldose Reductase Inhibition

N-[[(Substituted amino)phenyl]sulfonyl]glycines, analogues of this compound, have been synthesized and studied for their potential as aldose reductase inhibitors. These compounds have shown significant inhibitory activity, suggesting their potential in therapeutic applications (Mayfield & Deruiter, 1987).

Application in Nonlinear Optical Materials

Azo sulfonamide chromophores containing long aliphatic chains, related to this compound, have been used in nonlinear optical (NLO) materials. Films prepared from these materials showed potential for applications like diffraction grating and photochromic grating (Kucharski, Ortyl, Janik, & Ahmadi-kandjani, 2010).